Cas no 88673-30-7 (3-{[2,6-dideoxy-4-O-(6-deoxyhexopyranosyl)hexopyranosyl]oxy}-12,14-dihydroxycard-20(22)-enolide)

• Product Name: 3-{[2,6-dideoxy-4-O-(6-deoxyhexopyranosyl)hexopyranosyl]oxy}-12,14-dihydroxycard-20(22)-enolide
• CAS No: 88673-30-7
• MF: C₃₅H₅₄O₁₂
• MW: 666.796072483063
• CID: 1931467
• PubChem ID: 181943
• Update Time: 2025-04-21

3-{[2,6-dideoxy-4-O-(6-deoxyhexopyranosyl)hexopyranosyl]oxy}-12,14-dihydroxycard-20(22)-enolide Chemical and Physical Properties

Names and Identifiers

• 3-{[2,6-dideoxy-4-O-(6-deoxyhexopyranosyl)hexopyranosyl]oxy}-12,14-dihydroxycard-20(22)-enolide
• 3-[12,14-dihydroxy-3-[4-hydroxy-6-methyl-5-(3,4,5-trihydroxy-6-methyloxan-2-yl)oxyoxan-2-yl]oxy-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]-2H-furan-5
• Digoxigenin-3-O-beta-D-digitoxosido-beta-D-glucomethyloside
• 88673-30-7
• DTXSID301008298
• Card-20(22)-enolide, 3-((2,6-dideoxy-4-O-(6-deoxy-beta-D-glucopyranosyl)-beta-D-ribo-hexopyranosyl)oxy)-12,14-dihydroxy-, (3beta,5beta,12beta)-

• Inchi： 1S/C35H54O12/c1-16-28(39)29(40)30(41)32(45-16)47-31-17(2)44-27(14-24(31)36)46-20-7-9-33(3)19(12-20)5-6-22-23(33)13-25(37)34(4)21(8-10-35(22,34)42)18-11-26(38)43-15-18/h11,16-17,19-25,27-32,36-37,39-42H,5-10,12-15H2,1-4H3
• InChI Key： FSKRCOPPXZHDSV-UHFFFAOYSA-N
• SMILES： OC12CCC(C3=CC(=O)OC3)C1(C)C(CC1C3(C)CCC(CC3CCC21)OC1CC(C(C(C)O1)OC1C(C(C(C(C)O1)O)O)O)O)O

Computed Properties

• Exact Mass: 666.36152715g/mol
• Monoisotopic Mass: 666.36152715g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 47
• Rotatable Bond Count: 5
• Complexity: 1230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 18
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 185Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cardenolides and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid lactones Cardenolides and derivatives